Cas no 17058-53-6 (2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-)

2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)- structure
17058-53-6 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-
CAS No:17058-53-6
MF:C18H12O2S2
MW:324.416682243347
CID:159866
PubChem ID:86928
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)-
    • 2,5-bis(phenylsulfanyl)cyclohexa-2,5-diene-1,4-dione
    • 2,5-Bis(phenylthio)-1,4-benzoquinone
    • 2,5-Bis(phenylthio)benzoquinone
    • 2,5-Bis(phenylthio)-p-benzoquinone
    • 2,5-Bis-phenylmercapto-[1,4]benzochinon
    • 2,5-bis-phenylsulfanyl-[1,4]benzoquinone
    • 2,5-di-(thiophenyl)benzoquinone
    • AC1L3CLT
    • BRN 3367850
    • NSC406552
    • p-Benzoquinone, 2,5-bis(phenylthio)-
    • SureCN7919414
    • USAF PD-18
    • 2,4-dione, 2,5-bis(phenylthio)-
    • 17058-53-6
    • 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(phenylthio)-
    • WLN: L6V DVJ BSR& ESR
    • p-Benzoquinone,5-bis(phenylthio)-
    • CHEMBL2087987
    • 2,5-Bis(phenylthio)-2,5-cyclohexadiene-1,4-dione
    • 3-08-00-03353 (Beilstein Handbook Reference)
    • DTXSID30168884
    • UNII-IYZ9ZT78ZU
    • IYZ9ZT78ZU
    • SCHEMBL7919414
    • NSC 406552
    • NSC-406552
    • Inchi: 1S/C18H12O2S2/c19-15-12-18(22-14-9-5-2-6-10-14)16(20)11-17(15)21-13-7-3-1-4-8-13/h1-12H
    • InChI Key: CQBMMTIVMOJHSO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=CC(C(=CC1=O)SC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 324.02796
  • Monoisotopic Mass: 324.02787197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 34.14

2,5-Cyclohexadiene-1,4-dione,2,5-bis(phenylthio)- Related Literature

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